
Physical properties of "Methyl 3-amino-6-
iodopyrazine-2-carboxylate"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Methyl 3-amino-6-iodopyrazine-2-

carboxylate

Cat. No.: B075469 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl 3-amino-6-iodopyrazine-2-
carboxylate

This technical guide provides a comprehensive overview of the known physical properties of

Methyl 3-amino-6-iodopyrazine-2-carboxylate, a heterocyclic compound of interest to

researchers and professionals in the fields of medicinal chemistry and drug development. This

document collates available data from various sources and presents it in a structured format,

supplemented with generalized experimental protocols for the determination of these

properties.

Chemical Identity
Chemical Name: Methyl 3-amino-6-iodopyrazine-2-carboxylate

CAS Number: 1458-16-8[1]

Molecular Formula: C₆H₆IN₃O₂[2]

Molecular Weight: 279.04 g/mol [1][2]

Synonyms: 3-Amino-6-iodopyrazine-2-carboxylic acid methyl ester, Methyl 3-amino-6-iodo-

pyrazine-2-carboxylate
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Physical Properties
The physical characteristics of a compound are crucial for its handling, formulation, and

development as a potential therapeutic agent. The table below summarizes the key physical

properties of Methyl 3-amino-6-iodopyrazine-2-carboxylate.

Property Value Source

Appearance Solid (predicted) -

Melting Point 200-202 °C [1]

Boiling Point Not available -

Solubility
Sparingly soluble (23 g/L at 25

°C)
[1]

Density 2.020 ± 0.06 g/cm³ (at 20 °C) [1]

Note: The reported solubility and density are calculated values and may not represent

experimentally determined results.

Experimental Protocols
While specific experimental procedures for the determination of the physical properties of

Methyl 3-amino-6-iodopyrazine-2-carboxylate are not readily available in the literature, the

following sections describe generalized protocols that are standard in organic chemistry

laboratories for such characterizations.

Melting Point Determination
The melting point is a critical indicator of a compound's purity. A sharp melting range typically

suggests a high degree of purity, whereas a broad range can indicate the presence of

impurities.

Principle: A small, finely powdered sample of the solid is heated slowly, and the temperature

range over which the substance melts is observed.

Apparatus:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b075469?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b075469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:

A small amount of Methyl 3-amino-6-iodopyrazine-2-carboxylate is finely ground using a

mortar and pestle.

The open end of a capillary tube is tapped into the powdered sample until a small amount of

the compound (2-3 mm in height) is packed into the sealed end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to a temperature approximately 10-15 °C below the expected

melting point (200 °C).

The heating rate is then reduced to 1-2 °C per minute to allow for accurate observation.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample has turned into a clear liquid is recorded as the

end of the melting range.

Solubility Determination (Qualitative)
Understanding a compound's solubility in various solvents is essential for purification, reaction

chemistry, and formulation.

Principle: A small, known amount of the solute is added to a known volume of a solvent, and its

dissolution is observed at a specific temperature.

Apparatus:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b075469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test tubes and rack

Vortex mixer

Spatula

Graduated cylinders or pipettes

Procedure:

A small, pre-weighed amount of Methyl 3-amino-6-iodopyrazine-2-carboxylate (e.g., 10

mg) is placed into a series of test tubes.

A known volume (e.g., 1 mL) of various solvents (e.g., water, ethanol, methanol, acetone,

dichloromethane, hexane) is added to each test tube.

The test tubes are agitated using a vortex mixer for a set period (e.g., 1-2 minutes).

The samples are allowed to stand, and the dissolution is visually observed.

Solubility is typically categorized as:

Soluble: The entire solid dissolves.

Sparingly soluble: A significant portion of the solid dissolves, but some remains

undissolved.

Insoluble: The solid does not appear to dissolve.

Logical Workflow for Physical Characterization
The following diagram illustrates a general workflow for the physical and chemical

characterization of a newly synthesized compound like Methyl 3-amino-6-iodopyrazine-2-
carboxylate.
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Initial Synthesis and Purification

Structural Confirmation

Physical Property Determination

Synthesis of Compound

Purification (e.g., Crystallization, Chromatography)

NMR Spectroscopy (¹H, ¹³C)

Mass Spectrometry Melting Point Analysis

IR Spectroscopy Solubility Screening

Visual Appearance

Click to download full resolution via product page

Caption: General workflow for compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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